Cas no 631902-07-3 (3-6-(trifluoromethyl)pyridin-3-ylprop-2-enal)

• Product Name: 3-6-(trifluoromethyl)pyridin-3-ylprop-2-enal
• CAS No: 631902-07-3
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 1647344
• PubChem ID: 60066671
• Update Time: 2025-07-28

3-6-(trifluoromethyl)pyridin-3-ylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-[6-(trifluoromethyl)-3-pyridinyl]-, (2E)-
• 3-6-(trifluoromethyl)pyridin-3-ylprop-2-enal
• SCHEMBL6227921
• OQGALARVTALXAA-OWOJBTEDSA-N
• 631902-07-3
• 3-[6-(trifluoromethyl)pyridin-3-yl]prop-2-enal
• EN300-1957474
• (E)-3-[6-(trifluoromethyl)pyridin-3-yl]prop-2-enal

• Inchi： 1S/C9H6F3NO/c10-9(11,12)8-4-3-7(6-13-8)2-1-5-14/h1-6H/b2-1+
• InChI Key： OQGALARVTALXAA-OWOJBTEDSA-N
• SMILES： FC(C1C=CC(/C=C/C=O)=CN=1)(F)F

Computed Properties

• Exact Mass: 201.04018
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96